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Introduction

Actinium-225 (2°Ac) is a potent alpha-emitting radionuclide with significant promise for targeted
alpha therapy (TAT).[1] The high linear energy transfer and short path length of the alpha
particles emitted during its decay cascade make it highly effective at killing cancer cells with
minimal damage to surrounding healthy tissue.[2] To facilitate the development of 22°Ac-based
radiopharmaceuticals, robust in vivo imaging techniques are crucial for evaluating their
biodistribution, pharmacokinetics, and dosimetry. However, direct imaging of 22°Ac is
challenging due to the absence of suitable gamma emissions for conventional imaging
modalities.[3] Therefore, imaging strategies for 2°Ac primarily rely on detecting the gamma or
beta emissions from its daughter radionuclides.

This document provides detailed application notes and protocols for the in vivo imaging of 2°Ac
using Single Photon Emission Computed Tomography (SPECT) and Cherenkov Luminescence
Imaging (CLI). Additionally, a comprehensive protocol for the radiolabeling of targeting
molecules with 22°Ac is included.
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The decay of 25Ac results in a cascade of daughter nuclides, some of which emit photons that
can be utilized for in vivo imaging. Understanding this decay chain is fundamental to selecting
the appropriate imaging modality and interpreting the resulting data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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